Cas no 1274947-82-8 ({[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride)

• Product Name: {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride
• CAS No: 1274947-82-8
• MF: C₉H₁₀ClN₃S₂
• MW: 259.778797626495
• MDL: MFCD01114555
• CID: 5013061
• Update Time: 2026-02-27

{[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Diaza-1-prop-2-ynylthio-4-(2-thienyl)buta-1,3-dienylamine hydrochloride
• {[amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride
• {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride

• MDL： MFCD01114555
• Inchi： 1S/C9H9N3S2.ClH/c1-2-5-14-9(10)12-11-7-8-4-3-6-13-8;/h1,3-4,6-7H,5H2,(H2,10,12);1H/b11-7+;
• InChI Key： GRBFZUHYILKDJF-RVDQCCQOSA-N
• SMILES： Cl.S1C=CC=C1/C=N/N=C(\N)/SCC#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Topological Polar Surface Area: 104

Additional information on {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride

Introduction to {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride (CAS No. 1274947-82-8)

The compound {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride, identified by its CAS number 1274947-82-8, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary research.

The molecular structure of {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride is characterized by a complex arrangement of functional groups, including amino, propargyl, and thiophene moieties. The presence of these groups imparts unique chemical properties that make the compound a valuable candidate for further exploration in drug discovery and molecular design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The propargyl group, in particular, introduces a reactive alkyne moiety that can participate in various coupling reactions, such as Sonogashira couplings, which are widely used in organic synthesis. Additionally, the thiophene ring contributes to the molecule's aromaticity and electronic properties, making it suitable for applications in materials science and medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. The thiophene ring is a common structural motif in many bioactive molecules, and its incorporation into {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride enhances its pharmacological profile. This has led to several studies exploring its interactions with biological targets and its potential as a lead compound for drug development.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The amino groups provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, derivatization of these groups can enhance solubility or improve binding affinity to biological targets. Such modifications are crucial in the optimization of drug candidates and often form the basis of structure-based drug design strategies.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and analyze molecular interactions. These tools have been instrumental in understanding the binding mechanisms of {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride with various biological targets. By leveraging computational chemistry techniques such as molecular dynamics simulations and docking studies, researchers can gain insights into how this compound interacts with proteins and nucleic acids, which is essential for developing effective therapeutic agents.

Recent studies have also highlighted the role of this compound in addressing complex diseases. Its unique structural features make it a promising candidate for applications in areas such as oncology, neurology, and infectious diseases. For example, preliminary research suggests that it may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. Further investigation into its mechanism of action could lead to the development of novel treatments for these conditions.

The synthesis and characterization of {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-yl)methylidene]amine hydrochloride have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes not only facilitates access to this compound but also provides valuable insights into general strategies for constructing complex heterocyclic molecules. These methodologies can be adapted for other applications in pharmaceutical chemistry and materials science.

In conclusion, {[Amino(prop-2-yn-1-ylsulfanyl)methylidene]amino}[(thiophen-2-y)]methylidene)amine hydrochloride (CAS No. 1274947- 82 8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable asset for ongoing research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new drugs and advanced materials.